Cas no 2248346-09-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate is a specialized diester compound combining phthalimide and methyl-substituted succinate functionalities. Its unique molecular structure features a reactive isoindole-1,3-dione core linked to a branched aliphatic diester moiety, offering dual reactivity sites for synthetic applications. The compound demonstrates enhanced solubility in organic solvents compared to simpler phthalimide derivatives, facilitating its use in nucleophilic substitution and condensation reactions. The methyl groups on the succinate portion provide steric control for selective transformations, while the phthalimide component contributes to thermal stability. This bifunctional reagent is particularly valuable in pharmaceutical intermediate synthesis and polymer modification, where its balanced reactivity profile enables controlled stepwise functionalization. The crystalline solid form ensures handling stability under standard conditions.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate structure
2248346-09-8 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate
CAS No:2248346-09-8
MF:C14H13NO6
MW:291.256124258041
CID:6568997
PubChem ID:165724697
Update Time:2025-07-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate
    • EN300-6514173
    • 2248346-09-8
    • Inchi: 1S/C14H13NO6/c1-8(14(19)20-2)7-11(16)21-15-12(17)9-5-3-4-6-10(9)13(15)18/h3-6,8H,7H2,1-2H3
    • InChI Key: YCABSGLICUJQII-UHFFFAOYSA-N
    • SMILES: O(C(CC(C(=O)OC)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 291.07428713g/mol
  • Monoisotopic Mass: 291.07428713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 90Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6514173-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate
2248346-09-8
0.05g
$959.0 2023-05-31
Enamine
EN300-6514173-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate
2248346-09-8
0.1g
$1005.0 2023-05-31
Enamine
EN300-6514173-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate
2248346-09-8
0.25g
$1051.0 2023-05-31
Enamine
EN300-6514173-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate
2248346-09-8
0.5g
$1097.0 2023-05-31
Enamine
EN300-6514173-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate
2248346-09-8
1g
$1142.0 2023-05-31
Enamine
EN300-6514173-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate
2248346-09-8
2.5g
$2240.0 2023-05-31
Enamine
EN300-6514173-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate
2248346-09-8
5g
$3313.0 2023-05-31
Enamine
EN300-6514173-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate
2248346-09-8
10g
$4914.0 2023-05-31

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate (CAS No. 2248346-09-8) and Its Emerging Applications in Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate, identified by the CAS number 2248346-09-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of heterocyclic derivatives, characterized by a fused isoindole core with functionalized carboxylate groups. The presence of both electron-withdrawing and electron-donating substituents in its molecular framework makes it a promising candidate for various biological assays and drug discovery programs.

The isoindole scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the 1,3-dioxo moiety, which is part of the β-ketoester functionality, enhances the compound's reactivity and potential for further derivatization. This feature has been exploited in several synthetic strategies aimed at generating novel bioactive molecules. The 1-methyl 2-methylbutanedioate side chain contributes additional steric and electronic properties, influencing both solubility and metabolic stability.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological activity. Molecular docking studies have revealed that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate exhibit potential binding affinity to a variety of therapeutic targets. For instance, modifications at the isoindole nitrogen have been shown to modulate interactions with proteases and kinases, which are key players in inflammatory and oncogenic pathways.

In vitro experiments have demonstrated that certain analogs of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation. The dioxo group's ability to engage in hydrogen bonding with polar residues in protein active sites has been particularly noteworthy. Furthermore, the methylbutanedioate moiety appears to contribute to membrane permeability, making these compounds attractive for oral administration.

The synthesis of this compound has been refined through multi-step organic transformations, including condensation reactions followed by cyclization and esterification. Advances in green chemistry principles have also been applied to minimize waste and improve yield. For example, catalytic methods using transition metals have replaced traditional stoichiometric approaches, reducing the environmental footprint of production.

One of the most exciting applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate is in the development of probes for biochemical assays. Its structural rigidity allows for precise tuning of electronic properties via substituent variation, enabling researchers to dissect signaling pathways with high specificity. Recent studies have utilized this compound as a tool to investigate the role of isoindole derivatives in neurodegenerative diseases, where it has shown promise in modulating cholinergic activity.

The compound's stability under various storage conditions has also been a focus of research. Studies indicate that proper shielding from light and moisture is essential to preserve its bioactivity. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to monitor purity and structural integrity throughout synthetic processes.

Future directions for research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate include exploring its potential as an intermediate in drug development pipelines. Collaborative efforts between synthetic chemists and biologists are underway to identify new derivatives with enhanced pharmacological profiles. Additionally, computational modeling techniques are being leveraged to predict metabolic pathways and potential side effects before experimental validation.

The versatility of this compound lies in its ability to serve as a building block for more complex molecules. By strategically modifying its core structure or appending functional groups, researchers can generate libraries of analogs tailored for specific therapeutic applications. This modular approach aligns well with modern drug discovery paradigms that emphasize diversity-oriented synthesis.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl 2-methylbutanedioate (CAS No. 2248346-09-8) represents a significant advancement in chemical biology research due to its unique structural features and promising biological activities. Ongoing studies continue to uncover new ways this compound can be utilized in drug development and biochemical investigations.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent